Cas no 111625-23-1 (tricos-22-ynoic acid)

• Product Name: tricos-22-ynoic acid
• CAS No: 111625-23-1
• MF: C₂₃H₄₂O₂
• MW: 350.578387737274
• CID: 2607078
• PubChem ID: 14365559
• Update Time: 2025-04-21

tricos-22-ynoic acid Chemical and Physical Properties

Names and Identifiers

• tricos-22-ynoic acid
• DTXSID80559420
• 111625-23-1
• SCHEMBL3626395

• Inchi： 1S/C23H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25/h1H,3-22H2,(H,24,25)
• InChI Key： KLUMLDMULQCWOT-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCCCCCC#C)=O

Computed Properties

• Exact Mass: 350.318480578Da
• Monoisotopic Mass: 350.318480578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 20
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 37.3Ų